Cas no 88541-40-6 (Ethanone,1-(3,5-dichloro-4-methylphenyl)-)

• Product Name: Ethanone,1-(3,5-dichloro-4-methylphenyl)-
• CAS No: 88541-40-6
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• CID: 709740
• PubChem ID: 13713529
• Update Time: 2025-10-28

Ethanone,1-(3,5-dichloro-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,5-dichloro-4-methylphenyl)-
• 3,5-Dichloro-4-methylacetophenone
• 1-(3,5-DICHLORO-4-METHYLPHENYL)ETHAN-1-ONE
• EN300-396505
• SCHEMBL10900855
• E84545
• 1-(3,5-DICHLORO-4-METHYLPHENYL)ETHANONE
• YGAYEQVMJHGDJD-UHFFFAOYSA-N
• CS-0375265
• 88541-40-6

• Inchi： 1S/C9H8Cl2O/c1-5-8(10)3-7(6(2)12)4-9(5)11/h3-4H,1-2H3
• InChI Key： YGAYEQVMJHGDJD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C=C(C=1C)Cl

Computed Properties

• Exact Mass: 201.9952203g/mol
• Monoisotopic Mass: 201.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,1-(3,5-dichloro-4-methylphenyl)-

Ethanone, 1-(3,5-Dichloro-4-Methylphenyl)-: A Comprehensive Overview

Ethanone, 1-(3,5-Dichloro-4-Methylphenyl)-, also known by its CAS number 88541-40-6, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of aromatic ketones and is characterized by its unique structure and properties. The molecule consists of a phenyl ring substituted with chlorine atoms at the 3 and 5 positions, a methyl group at the 4 position, and an ethanone group attached to the phenyl ring at the 1 position.

The structural formula of Ethanone, 1-(3,5-Dichloro-4-Methylphenyl)- is C₉H₉Cl₂O. Its molecular weight is approximately 227.0 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits a melting point of around 95°C and a boiling point of about 275°C at standard pressure. These physical properties make it suitable for various synthetic and industrial processes.

The synthesis of Ethanone, 1-(3,5-Dichloro-4-Methylphenyl)- typically involves a Friedel-Crafts acylation reaction or other electrophilic aromatic substitution methods. The reaction conditions are carefully controlled to ensure high yield and purity of the product. The use of appropriate catalysts and solvents is crucial in this process to achieve optimal results.

In terms of applications, Ethanone, 1-(3,5-Dichloro-4-Methylphenyl)- has found extensive use as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to undergo further functionalization makes it a valuable building block in organic synthesis. For instance, it can be converted into various derivatives with enhanced biological activity or improved physicochemical properties.

Recent studies have highlighted the potential of Ethanone, 1-(3,5-Dichloro-4-Methylphenyl)- in the development of novel pesticides and herbicides. Researchers have explored its role as a precursor for compounds with improved efficacy against agricultural pests while maintaining environmental safety. Additionally, its application in the synthesis of biologically active molecules has been documented in several scientific journals.

The compound's stability under various reaction conditions has also been investigated extensively. Studies have shown that it exhibits good thermal stability and resistance to oxidation under mild conditions. These properties make it an ideal candidate for large-scale industrial applications where robustness and reliability are paramount.

In conclusion, Ethanone, 1-(3,5-Dichloro-4-Methylphenyl)-, with its CAS number 88541-40-6, is a versatile chemical compound with a wide range of applications across different industries. Its unique structure and favorable physical properties make it an essential intermediate in organic synthesis. As research continues to uncover new potential uses for this compound, its importance in both academic and industrial settings is expected to grow further.